Cas no 2228318-25-8 (1-(but-3-yn-2-yl)-4-(methylsulfanyl)benzene)

• Product Name: 1-(but-3-yn-2-yl)-4-(methylsulfanyl)benzene
• CAS No: 2228318-25-8
• MF: C₁₁H₁₂S
• MW: 176.277981758118
• CID: 6080217
• PubChem ID: 165617694
• Update Time: 2025-10-15

1-(but-3-yn-2-yl)-4-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-4-(methylsulfanyl)benzene
• EN300-1821467
• 2228318-25-8

• Inchi： 1S/C11H12S/c1-4-9(2)10-5-7-11(12-3)8-6-10/h1,5-9H,2-3H3
• InChI Key： GVSOZPGUEDUPDH-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C#C)C

Computed Properties

• Exact Mass: 176.06597156g/mol
• Monoisotopic Mass: 176.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.3Ų

Additional information on 1-(but-3-yn-2-yl)-4-(methylsulfanyl)benzene

Chemical Profile of 1-(but-3-yn-2-yl)-4-(methylsulfanyl)benzene (CAS No. 2228318-25-8)

1-(but-3-yn-2-yl)-4-(methylsulfanyl)benzene, identified by its CAS number 2228318-25-8, is a complex organic compound with significant potential in the field of pharmaceutical and agrochemical research. This molecule features a benzene ring substituted with a but-3-ynyl group at the 1-position and a methylsulfanyl group at the 4-position, creating a unique structural framework that may contribute to its distinctive chemical properties and biological activities.

The structural composition of this compound makes it an intriguing candidate for further investigation. The presence of both the alkyne functional group and the sulfur-containing moiety suggests possible interactions with biological targets, such as enzymes or receptors, which are often modulated by similar structural motifs. Such features are frequently explored in drug discovery pipelines due to their ability to influence molecular recognition and binding affinity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that incorporate multiple functional groups to enhance pharmacological activity. The benzene derivative 1-(but-3-yn-2-yl)-4-(methylsulfanyl)benzene aligns with this trend, as its dual substitution pattern could potentially lead to enhanced binding interactions or altered metabolic stability compared to simpler aromatic compounds.

One of the key areas of research involving this compound is its potential role in medicinal chemistry. The but-3-ynyl group, characterized by its triple bond connectivity, can serve as a versatile handle for further derivatization, allowing chemists to explore various structural modifications. Meanwhile, the methylsulfanyl group introduces a polar character to the molecule, which may improve solubility in biological systems and facilitate interactions with polar biological targets.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and signal transduction pathways. The methylsulfanyl group in 1-(but-3-yn-2-yl)-4-(methylsulfanyl)benzene is particularly noteworthy, as it has been shown to enhance binding affinity in certain protein targets. This feature makes the compound a promising scaffold for developing novel therapeutic agents.

The synthesis of 1-(but-3-yn-2-yl)-4-(methylsulfanyl)benzene presents an interesting challenge for organic chemists. The introduction of both the but-3-ynyl and methylsulfanyl groups requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules, opening up new avenues for drug discovery and material science applications.

In addition to its pharmaceutical potential, this compound may also find applications in other areas of chemistry. For instance, its unique structure could make it useful as a building block for more complex materials or as an intermediate in the synthesis of other functionalized aromatics. The versatility of its molecular framework allows for diverse chemical transformations, making it a valuable asset in synthetic chemistry.

The investigation of 1-(but-3-yn-2-yl)-4-(methylsulfanyl)benzene has also contributed to our understanding of structure-property relationships in organic compounds. By studying its physical and chemical properties, researchers can gain insights into how different substituents influence molecular behavior. These insights are crucial for designing molecules with specific desired characteristics, such as improved bioavailability or targeted action.

As research continues to evolve, the applications of 1-(but-3-yn-2-yl)-4-(methylsulfanyl)benzene are likely to expand. New synthetic routes may be developed, and novel derivatives could be explored to uncover additional biological activities. The compound’s unique structural features make it a compelling subject for both academic and industrial research teams seeking innovative solutions in chemical synthesis and drug development.

The growing body of literature on this compound underscores its significance in modern chemical research. By leveraging its structural attributes, scientists can push the boundaries of what is possible in medicinal chemistry and materials science. The future holds great promise for further exploration of 1-(but-3-yn-2-yli)-4-(methylsulfanyl)benzene, as new methodologies and technologies continue to emerge.